Cas no 500308-49-6 ([1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 500308-49-6
• MF: C₁₉H₁₆O₃S
• MW: 324.393544197083
• CID: 6318781
• PubChem ID: 262325
• Update Time: 2025-05-26

[1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• NSC-95780
• 500308-49-6
• SCHEMBL6939774
• EN300-37153500
• [1,1'-biphenyl]-3-yl 4-methylbenzene-1-sulfonate
• NSC95780
• [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C19H16O3S/c1-15-10-12-19(13-11-15)23(20,21)22-18-9-5-8-17(14-18)16-6-3-2-4-7-16/h2-14H,1H3
• InChI Key： UVPFBSQVOUHMCJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 324.08201554g/mol
• Monoisotopic Mass: 324.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate

Introduction to [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate (CAS No. 500308-49-6)

[1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number [500308-49-6], is a sulfonate derivative featuring a biphenyl core structure. The molecular architecture of this compound includes a biphenyl moiety linked to a 4-methylbenzene-1-sulfonate group, which endows it with unique chemical properties and potential applications.

The biphenyl moiety is a well-known aromatic ring system that is frequently utilized in the synthesis of various organic compounds due to its stability and reactivity. The presence of the sulfonate group in [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate introduces polarity and solubility characteristics that make it particularly useful in certain chemical reactions and formulations. This compound's ability to act as a ligand or intermediate in organic synthesis has been explored in recent research.

Recent studies have highlighted the potential of sulfonate derivatives in pharmaceutical applications. The sulfonate group is known for its ability to enhance the bioavailability and binding affinity of molecules, making it a valuable component in drug design. [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate has been investigated for its role in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. Its structural features suggest that it could interact with biological targets in a manner similar to other sulfonamide-based drugs.

In materials science, the unique electronic properties of [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate have been studied for potential use in organic semiconductors and electronic materials. The biphenyl core provides a stable aromatic framework, while the sulfonate group influences the molecule's electronic characteristics. This combination makes it an attractive candidate for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic devices.

The synthesis of [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed novel synthetic pathways to improve yield and purity, which are crucial for pharmaceutical and industrial applications. The use of catalytic methods has been particularly effective in streamlining the synthesis process while maintaining high chemical yields.

One of the most intriguing aspects of [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate is its potential role as a building block for more complex molecules. Its structural versatility allows chemists to modify various functional groups while retaining the core biphenyl-sulfonate structure. This flexibility has led to the development of new derivatives with enhanced properties for specific applications.

Current research is also exploring the environmental impact and sustainability of using [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate in various industries. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Additionally, the compound's biodegradability and toxicity are being evaluated to ensure its safe use in pharmaceutical formulations and industrial processes.

The future prospects of [1,1'-Biphenyl]-3-yl 4-methylbenzene-1-sulfonate are promising, with ongoing studies aimed at uncovering new applications and optimizing its synthesis. As our understanding of organic chemistry continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique properties make it a valuable asset for chemists and material scientists working on cutting-edge innovations.